Cas no 7785-70-8 ((1R)-α-Pinene)

• Product Name: (1R)-α-Pinene
• CAS No: 7785-70-8
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00001346
• CID: 47862
• PubChem ID: 24856261
• Update Time: 2025-10-20

(1R)-α-Pinene Chemical and Physical Properties

Names and Identifiers

• (1R,5R)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene
• (ir)-(+)-A-pinene
• (+)-alpha-Pinene
• (+)-(1R,5R)-alpha-pinene
• (+)-(1R,5R)-α-pinene
• (+)-α-Pinene
• (1R)-(+)-ALPHA-PINENE
• (1R)-(+)-α-Pinene
• (1R)-(+)-α-Pinene (9
• ALPHA-PINENE
• PINENE, (1R)-(+)-alpha-(AS)
• (+)-pin-2(3)-ene
• (R)-α-Pinene
• 1R-(+)-α-Pinene
• 1R-α-Pinene
• 2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene-, (1R,5R)-
• Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1R)-
• Dextro-alpha-pinene
• d-α-Pinene
• α-Pinene(dextro)
• α-Pinene, (D)-
• (1R)-(+)-a-pinene
• (1R)-(+)-pin-2-ene
• (1R,5R)-alpha-pinene
• H6CM4TWH1W
• (1R,5R)-2-Pinene
• (+)-3,6,6-TRIMETHYLBICYCLO[3.1.1]HEPT-2-ENE
• Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1R,5R)-
• (1R,5R)-4,6,6-trimethylbicyclo[3.1.1]hept-3-ene
• Bicyclo(3.1.1)hept-2-ene, 2,6,6-trimethyl-, (1R,5R)-
• alpha-Pinene(dextro)
• 1R-(+)-a-pinene
• (1S)-(-)-alpha-Pinene
• alph
• (1R)-α-Pinene

• MDL： MFCD00001346
• Inchi： 1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
• InChI Key： GRWFGVWFFZKLTI-UHFFFAOYSA-N
• SMILES： CC1C2C(C(C2)CC=1)(C)C
• BRN： 3648264

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125200510 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 136.23
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.858 g/mL at 20 °C(lit.)
• Melting Point: −62 °C (lit.)
• Boiling Point: 155-156 °C(lit.)
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.465(lit.)
• Solubility: 4.071 mg/L @ 25 °C (est)
• Water Partition Coefficient: Soluble in Ether, Alcohols, Chloroform. Not miscible in water.
• PSA: 0
• LogP: 4.83 (LogP)
• Merck: 7445
• Optical Activity: [α]21/D +50.7°, neat

(1R)-α-Pinene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2368 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10
• RTECS：DT7000000
• Hazardous Material Identification：
• Risk Phrases：R10;R36/37/38
• Safety Term：S16;S23
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.8-6%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons